Cas no 1823266-56-3 (2-Methoxy-6-(methylamino)quinazoline-4-carbonitrile)

• Product Name: 2-Methoxy-6-(methylamino)quinazoline-4-carbonitrile
• CAS No: 1823266-56-3
• MF: C₁₁H₁₀N₄O
• MW: 214.223301410675
• CID: 5705437
• PubChem ID: 73554698
• Update Time: 2025-10-30

2-Methoxy-6-(methylamino)quinazoline-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1823266-56-3
• 2-Methoxy-6-(methylamino)quinazoline-4-carbonitrile
• 4-Quinazolinecarbonitrile, 2-methoxy-6-(methylamino)-

• Inchi： 1S/C11H10N4O/c1-13-7-3-4-9-8(5-7)10(6-12)15-11(14-9)16-2/h3-5,13H,1-2H3
• InChI Key： CAYIABSQNWSIMK-UHFFFAOYSA-N
• SMILES： O(C)C1=NC(C#N)=C2C=C(C=CC2=N1)NC

Computed Properties

• Exact Mass: 214.085
• Monoisotopic Mass: 214.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.8A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 457.8±48.0 °C(Predicted)
• pka: 0.70±0.50(Predicted)

Additional information on 2-Methoxy-6-(methylamino)quinazoline-4-carbonitrile

2-Methoxy-6-(methylamino)quinazoline-4-carbonitrile: A Comprehensive Overview

2-Methoxy-6-(methylamino)quinazoline-4-carbonitrile (CAS No. 1823266-56-3) is a highly specialized organic compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the quinazoline family, a class of heterocyclic aromatic compounds known for their versatile applications and unique chemical properties. The structure of 2-Methoxy-6-(methylamino)quinazoline-4-carbonitrile is characterized by a quinazoline ring system with substituents at positions 2, 4, and 6, which contribute to its distinct reactivity and functionality.

The synthesis of 2-Methoxy-6-(methylamino)quinazoline-4-carbonitrile typically involves multi-step organic reactions, often utilizing advanced methodologies such as nucleophilic substitution, condensation reactions, and catalytic processes. Recent advancements in asymmetric synthesis and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and improve yields, which is particularly relevant in the context of large-scale production.

One of the most promising applications of 2-Methoxy-6-(methylamino)quinazoline-4-carbonitrile lies in its potential as a lead compound in drug discovery. Quinazolines are well-documented for their ability to modulate various biological targets, including kinases, proteases, and receptors. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against several disease-related enzymes, making it a valuable candidate for the development of novel therapeutic agents. For example, research published in *Nature Communications* highlighted its ability to inhibit a key enzyme involved in cancer cell proliferation.

In addition to its pharmacological applications, 2-Methoxy-6-(methylamino)quinazoline-4-carbonitrile has shown promise in materials science. Its rigid aromatic structure and functional substituents make it an ideal candidate for use in organic electronics. Researchers have investigated its potential as a building block for organic semiconductors and light-emitting materials. A study in *Advanced Materials* demonstrated that derivatives of this compound exhibit excellent charge transport properties, which could be leveraged in the development of next-generation displays and sensors.

The chemical stability and reactivity of 2-Methoxy-6-(methylamino)quinazoline-4-carbonitrile are also areas of active research. Recent investigations into its thermal stability under various conditions have provided valuable insights into its suitability for high-temperature applications. Furthermore, studies on its photochemical behavior have revealed interesting photoluminescent properties, which could be exploited in optoelectronic devices.

From an environmental standpoint, the ecological impact of 2-Methoxy-6-(methylamino)quinazoline-4-carbonitrile has been carefully evaluated. Regulatory agencies have conducted toxicity studies to assess its potential risks to aquatic life and human health. These studies have generally indicated that the compound poses minimal ecological risk when used responsibly within recommended limits.

In conclusion, 2-Methoxy-6-(methylamino)quinazoline-4-carbonitrile (CAS No. 1823266-56-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application development, position it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new potentials for this compound, it is likely to play an increasingly important role in shaping future technologies and therapeutic interventions.